Cas no 52073-05-9 (1,1-dibutyl-3-ethylurea)

• Product name: 1,1-dibutyl-3-ethylurea
• CAS No: 52073-05-9
• MF: C₁₁H₂₄N₂O
• MW: 200.32106
• CID: 1575350
• PubChem ID: 3040358

1,1-dibutyl-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1,1-dibutyl-3-ethylurea
• Urea, N,N-dibutyl-N'-ethyl-
• Urea, 1,1-dibutyl-3-ethyl-
• BRN 1770262
• 4-04-00-00591 (Beilstein Handbook Reference)
• 52073-05-9
• SCHEMBL9509871
• DTXSID10200054

• Inchi： InChI=1S/C11H24N2O/c1-4-7-9-13(10-8-5-2)11(14)12-6-3/h4-10H2,1-3H3,(H,12,14)
• InChI Key： RIYAGGMGJVGXPG-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)C(=O)NCC

Computed Properties

• Exact Mass: 200.18902
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 32.34